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Compound of Interest

Compound Name:
4-(Benzyloxy)-3-methoxyaniline

hydrochloride

CAS No.: 1159825-08-7

Cat. No.: B1502209

Get Quote

CAS Registry Number: 1159825-08-7 (HCl Salt) | 15382-71-5 (Free Base) Molecular Formula:

C₁₄H₁₆ClNO₂ (HCl Salt) Target Audience: Medicinal Chemists, Process Development Scientists

Executive Summary & Strategic Context
4-(Benzyloxy)-3-methoxyaniline is a pharmacophore scaffold essential for the synthesis of 4-

anilinoquinazoline derivatives. Its structural integrity—specifically the preservation of the benzyl

ether moiety during the reduction of the nitro precursor—is the primary challenge in this

pathway.

This guide outlines a chemoselective three-stage synthesis starting from commercially

available 4-nitroguaiacol. The pathway is designed to be scalable, avoiding the risk of

hydrogenolytic debenzylation (cleavage of the benzyl ether) often associated with catalytic

hydrogenation (Pd/C) methods.

Critical Quality Attributes (CQAs)
Regiopurity: >99.5% (Absence of O-benzylated isomers at position 2 or 5).
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Chemoselectivity: Retention of the benzyl ether during nitro reduction.

Salt Stoichiometry: 1.0 : 1.0 (Amine : HCl).

Retrosynthetic Analysis
The synthesis is disconnected at the amine and ether linkages. The most robust forward path

involves the benzylation of a nitro-phenol followed by a selective reduction.

Pathway Logic:

Precursor:4-Nitroguaiacol (4-Hydroxy-3-methoxy-1-nitrobenzene). This starting material

already possesses the correct 1,2,4-substitution pattern, eliminating regioselectivity issues

associated with nitrating anisole derivatives.

Transformation A (Protection): Williamson ether synthesis to install the benzyl group.

Transformation B (Reduction): Selective reduction of

to

without affecting the

ether.

4-(Benzyloxy)-3-methoxyaniline HCl
(Target)

4-(Benzyloxy)-3-methoxy-1-nitrobenzene
(Key Intermediate)

Selective Reduction
(Fe/NH4Cl)4-Nitroguaiacol

(Starting Material)
Etherification

Benzyl Bromide + Base

Click to download full resolution via product page

Figure 1: Retrosynthetic disconnection strategy relying on the stability of the pre-existing

aromatic substitution pattern.

Detailed Experimental Protocols
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Stage 1: Benzylation of 4-Nitroguaiacol
This step utilizes a Williamson ether synthesis. The use of Potassium Carbonate (

) in DMF or Acetone is standard. Potassium Iodide (KI) is added as a catalyst to form the more
reactive benzyl iodide in situ (Finkelstein reaction logic).

Reagents:

4-Nitroguaiacol (1.0 eq)

Benzyl Bromide (1.1 eq) - Warning: Lachrymator

Potassium Carbonate (1.5 eq)

Potassium Iodide (0.1 eq)

Solvent: Acetone (Reagent Grade) or DMF

Protocol:

Charge a 3-neck round-bottom flask with 4-nitroguaiacol (e.g., 16.9 g, 100 mmol) and

Acetone (170 mL).

Add solid

(20.7 g, 150 mmol) and KI (1.66 g, 10 mmol) under stirring.

Drip Benzyl Bromide (18.8 g, 110 mmol) slowly via an addition funnel over 30 minutes.

Exothermic control is usually not critical here, but slow addition prevents localized

concentration.

Reflux the mixture at 60–65°C for 4–6 hours. Monitor by TLC (Hexane:EtOAc 7:3) until

starting phenol is consumed.

Workup: Cool to room temperature. Filter off inorganic salts (

, Excess

).
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Concentrate the filtrate under reduced pressure to obtain a yellow solid.

Recrystallization: Recrystallize from Ethanol/Water (9:1) to yield 4-(Benzyloxy)-3-methoxy-1-

nitrobenzene as pale yellow crystals.

Expected Yield: 90–95%

Melting Point: ~105–108°C

Stage 2: Chemoselective Nitro Reduction (Bechamp
Conditions)
Critical Causality: Catalytic hydrogenation (

, Pd/C) poses a high risk of cleaving the benzyl ether (hydrogenolysis), yielding the impurity 4-
amino-2-methoxyphenol. To ensure trustworthiness of the protocol, we employ an Iron-
mediated reduction (Bechamp reduction) or Fe/NH4Cl, which is chemically orthogonal to
benzyl ethers.

Reagents:

4-(Benzyloxy)-3-methoxy-1-nitrobenzene (1.0 eq)

Iron Powder (3.0 - 4.0 eq, fine mesh)

Ammonium Chloride (

) (0.5 - 1.0 eq)

Solvent: Ethanol/Water (4:1 ratio)

Protocol:

Suspend the nitro intermediate (25.9 g, 100 mmol) in Ethanol (200 mL) and Water (50 mL).

Add Ammonium Chloride (2.7 g, 50 mmol) and Iron Powder (16.8 g, 300 mmol).

Heat to reflux (approx. 75–80°C) with vigorous mechanical stirring. Vigorous stirring is

essential to prevent iron clumping.
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Monitor reaction progress (typically 2–4 hours). The yellow color of the nitro compound will

fade to a brownish/dark slurry.

Filtration: While still hot, filter the mixture through a Celite pad to remove iron oxides. Wash

the pad with hot ethanol.

Isolation: Concentrate the filtrate to remove ethanol. Extract the aqueous residue with Ethyl

Acetate (3 x 100 mL).

Dry the organic layer over

and concentrate to yield the crude free base 4-(Benzyloxy)-3-methoxyaniline as a brown oil
or low-melting solid.

Stage 3: Salt Formation (Hydrochlorination)
Converting the amine to the hydrochloride salt ensures stability against oxidation and facilitates

handling.

Protocol:

Dissolve the crude aniline (approx. 20 g) in Isopropanol (IPA, 100 mL) or Ethyl Acetate.

Cool to 0–5°C in an ice bath.

Add HCl solution (4M in Dioxane or concentrated aqueous HCl dropwise) until pH reaches

1–2.

Precipitate: The hydrochloride salt will precipitate immediately as an off-white to grey solid.

Filter the solid and wash with cold IPA or Diethyl Ether.

Dry in a vacuum oven at 40°C.

Final Product Specifications:

Appearance: Off-white to light grey crystalline powder.

Purity (HPLC): >98%.
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Identity: 1H NMR (DMSO-d6) should show benzyl protons (~5.1 ppm, s, 2H), methoxy

protons (~3.8 ppm, s, 3H), and aromatic signals.

Process Visualization
The following diagram illustrates the complete reaction workflow, including critical process

parameters (CPPs).
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Step 1: Benzylation
4-Nitroguaiacol + BnBr

K2CO3, Acetone, Reflux

Intermediate 1
4-(Benzyloxy)-3-methoxy-1-nitrobenzene

(Solid, Yield ~92%)

Filtration & Recryst.

Step 2: Reduction
Fe / NH4Cl / EtOH / H2O

Reflux, 3 hrs

Chemoselective
(No H2/Pd)

Intermediate 2
4-(Benzyloxy)-3-methoxyaniline (Free Base)

(Oil/Solid, unstable)

Celite Filter
Extraction

Step 3: Salt Formation
HCl in IPA/Dioxane

0-5°C

Acidification

FINAL PRODUCT
4-(Benzyloxy)-3-methoxyaniline HCl

CAS: 1159825-08-7

Precipitation
Vacuum Dry
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Figure 2: Step-by-step workflow emphasizing the iron-mediated reduction to preserve the

benzyl ether.

Quantitative Data Summary
Parameter

Stage 1
(Benzylation)

Stage 2
(Reduction)

Stage 3 (Salt
Formation)

Limiting Reagent 4-Nitroguaiacol Nitro Intermediate Free Aniline

Stoichiometry 1.0 : 1.1 (BnBr) 1.0 : 3.0 (Fe) 1.0 : 1.1 (HCl)

Temperature 60–65°C (Reflux) 75–80°C (Reflux) 0–5°C

Time 4–6 Hours 2–4 Hours 30 Minutes

Typical Yield 92% 85% 90%

Key Impurity Unreacted Phenol
Azo-dimers (if under-

reduced)

Oxidized Aniline

(purple)
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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